Cas no 1504-76-3 (3-(3-Nitrophenyl)-2-propenal)
3-(3-Nitrophenyl)-2-propenal structure
Product Name:3-(3-Nitrophenyl)-2-propenal
CAS No:1504-76-3
MF:C9H7NO3
MW:177.156782388687
CID:213974
PubChem ID:5380721
Update Time:2025-04-19
3-(3-Nitrophenyl)-2-propenal Chemical and Physical Properties
Names and Identifiers
-
- 2-Propenal,3-(3-nitrophenyl)-
- Cinnamaldehyde, m-nitro-
- 3-Nitro-benzoesaeure-aethylester
- 3-nitrobenzoic acid ethyl ester
- 3-nitro-benzoic acid ethyl ester
- 3-nitrocinnamaldehyde
- 3-nitro-cinnamaldehyde
- 3-Nitrozimtaldehyd
- 3-Nitro-zimtaldehyd
- 3-O2NC6H4CHCHCHO
- AC1L2BH7
- AC1Q5ALK
- ACMC-20akzc
- Benzoic acid, 3-nitro-, ethyl ester
- Ethyl m-nitrobenzoate
- ethyl-3-nitrobenzoate
- Ethyl-m-nitrobenzoate
- m-Ni
- m-nitro-carboethoxy-benzene
- m-nitrocinnamaldehyde
- SureCN3388760
- NCGC00340933-01
- NSC104462
- 2-Propenal,3-(3-nitrophenyl)-, (2E)-
- MFCD00152667
- 1504-76-3
- (2E)-3-(3-Nitrophenyl)-2-propenal
- PK04_181248
- Z1198151305
- 3-(3-Nitrophenyl)-2-propenal
- SCHEMBL1435631
- NSC-104462
- 56578-39-3
- 3-(3-NITRO-PHENYL)-PROPENAL
- (E)-3-(3-Nitrophenyl)acrylaldehyde
- 3-(3-nitrophenyl)prop-2-enal
- AB01333158-02
- (2E)-3-(3-nitrophenyl)prop-2-enal
- EN300-1866272
- DTXSID601300926
- EN300-8092534
- AKOS005393697
- 3-(3-nitrophenyl)acrylaldehyde
- (E)-3-(3-nitrophenyl)prop-2-enal
-
- Inchi: 1S/C9H7NO3/c11-6-2-4-8-3-1-5-9(7-8)10(12)13/h1-7H/b4-2+
- InChI Key: JKTVNBZTQKQRSH-DUXPYHPUSA-N
- SMILES: [O-][N+](C1=CC=CC(/C=C/C=O)=C1)=O
Computed Properties
- Exact Mass: 177.04261
- Monoisotopic Mass: 177.042593
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 219
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.5
- Topological Polar Surface Area: 62.9
Experimental Properties
- Density: 1.269
- Boiling Point: 337.1°Cat760mmHg
- Flash Point: 170.2°C
- PSA: 60.21
- LogP: 2.33010
3-(3-Nitrophenyl)-2-propenal Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | N893575-10mg |
3-(3-Nitrophenyl)-2-propenal |
1504-76-3 | 10mg |
$196.00 | 2023-05-17 | ||
| TRC | N893575-25mg |
3-(3-Nitrophenyl)-2-propenal |
1504-76-3 | 25mg |
$460.00 | 2023-05-17 | ||
| TRC | N893575-50mg |
3-(3-Nitrophenyl)-2-propenal |
1504-76-3 | 50mg |
$884.00 | 2023-05-17 | ||
| TRC | N893575-100mg |
3-(3-Nitrophenyl)-2-propenal |
1504-76-3 | 100mg |
$ 800.00 | 2023-09-06 |
3-(3-Nitrophenyl)-2-propenal Related Literature
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
-
Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
-
Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
-
Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
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